N-(1-(1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)-2-(4-fluorophenyl)acetamide

Specification

• CAS No.: 1251592-49-0
• Molecular Formula: C23H23F2N5O2
• Molecular Weight: 439.467
• IUPAC Name: N-[1-[1-(4-fluoro-3-methylphenyl)triazole-4-carbonyl]piperidin-4-yl]-2-(4-fluorophenyl)acetamide
• Standard InChI: InChI=1S/C23H23F2N5O2/c1-15-12-19(6-7-20(15)25)30-14-21(27-28-30)23(32)29-10-8-18(9-11-29)26-22(31)13-16-2-4-17(24)5-3-16/h2-7,12,14,18H,8-11,13H2,1H3,(H,26,31)
• Standard InChI Key: QDCSVICZDDVOSR-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)N2C=C(N=N2)C(=O)N3CCC(CC3)NC(=O)CC4=CC=C(C=C4)F)F

Introduction

N-(1-(1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)-2-(4-fluorophenyl)acetamide is a complex organic compound that has garnered significant attention in the field of medicinal chemistry. This compound features a triazole ring, which is known for its biological activities, including antimicrobial and anticancer properties. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, making it a promising candidate for pharmaceutical development.

Synthesis Methods

The synthesis of N-(1-(1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)-2-(4-fluorophenyl)acetamide involves several key steps, often including coupling reactions between various precursors. The specific conditions, such as temperature, time, and solvents, are crucial for optimizing the yield and purity of the compound. Techniques like recrystallization or chromatography are typically used for purification.

Biological Applications

This compound is being researched for its potential therapeutic applications, particularly in the development of pharmaceuticals. The triazole ring is significant in drug design due to its biological activities. The presence of fluorine atoms enhances the compound's lipophilicity and metabolic stability, making it an interesting candidate for further investigation.

Research Findings

Research on N-(1-(1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl)-2-(4-fluorophenyl)acetamide focuses on its interaction with biological targets. Data from biological assays provide insights into the compound's effectiveness against specific targets, which is essential for predicting its pharmacological profile and therapeutic potential.